Cas no 2229318-40-3 (1-2-(5-nitrofuran-2-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(5-nitrofuran-2-yl)ethylcyclopropan-1-amine
• CAS No: 2229318-40-3
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5953740
• PubChem ID: 165678350
• Update Time: 2025-10-05

1-2-(5-nitrofuran-2-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-nitrofuran-2-yl)ethylcyclopropan-1-amine
• 1-[2-(5-nitrofuran-2-yl)ethyl]cyclopropan-1-amine
• EN300-1835205
• 2229318-40-3

• Inchi： 1S/C9H12N2O3/c10-9(5-6-9)4-3-7-1-2-8(14-7)11(12)13/h1-2H,3-6,10H2
• InChI Key： VVEBEXSELCCCPT-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1CCC1(CC1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85Ų

Additional information on 1-2-(5-nitrofuran-2-yl)ethylcyclopropan-1-amine

Comprehensive Overview of 1-2-(5-nitrofuran-2-yl)ethylcyclopropan-1-amine (CAS No. 2229318-40-3)

1-2-(5-nitrofuran-2-yl)ethylcyclopropan-1-amine (CAS No. 2229318-40-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This compound belongs to the class of nitrofuran derivatives, which are known for their diverse biological activities and applications in medicinal chemistry. The presence of both a cyclopropylamine moiety and a 5-nitrofuran group in its structure makes it a subject of interest for researchers exploring novel chemical entities.

The molecular formula of 1-2-(5-nitrofuran-2-yl)ethylcyclopropan-1-amine is C9H12N2O3, with a molecular weight of 196.21 g/mol. Its structure features a cyclopropane ring attached to an amine group, which is further linked to a 5-nitrofuran moiety via an ethyl bridge. This unique arrangement of functional groups contributes to its chemical reactivity and potential biological activity. The nitrofuran component is particularly noteworthy, as it is often associated with antimicrobial and antiparasitic properties in other known compounds.

Recent studies have focused on the synthesis and characterization of 1-2-(5-nitrofuran-2-yl)ethylcyclopropan-1-amine, with particular emphasis on its potential as a building block for more complex molecules. The compound's cyclopropylamine group is of special interest to pharmaceutical researchers, as similar structures have been incorporated into various drug candidates targeting neurological disorders and metabolic diseases. The 5-nitrofuran moiety, meanwhile, continues to be explored for its potential in developing new antimicrobial agents, especially in light of growing concerns about antibiotic resistance.

In the context of current research trends, 1-2-(5-nitrofuran-2-yl)ethylcyclopropan-1-amine represents an interesting case study in structure-activity relationship investigations. Scientists are particularly curious about how the combination of the cyclopropylamine and nitrofuran groups might influence the compound's physical and chemical properties. Some preliminary studies suggest that this molecular architecture could offer advantages in terms of metabolic stability and bioavailability compared to simpler nitrofuran derivatives.

The synthesis of 1-2-(5-nitrofuran-2-yl)ethylcyclopropan-1-amine typically involves multi-step organic reactions, starting from commercially available 5-nitrofurfural derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. These synthetic improvements are particularly relevant given the current emphasis on green chemistry principles and sustainable manufacturing processes in the chemical industry.

From an analytical perspective, 1-2-(5-nitrofuran-2-yl)ethylcyclopropan-1-amine can be characterized using standard techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. The compound typically shows characteristic signals for the nitrofuran aromatic protons in the 7-8 ppm range in 1H NMR, while the cyclopropane protons appear as distinct multiplets in the 0.5-1.5 ppm region. These spectral features are valuable for quality control and structural confirmation purposes.

The potential applications of 1-2-(5-nitrofuran-2-yl)ethylcyclopropan-1-amine extend beyond pharmaceutical research. In material science, the compound's unique structure has attracted attention for possible use in the development of novel organic electronic materials. The conjugated system of the nitrofuran ring combined with the strained cyclopropane structure may offer interesting electronic properties that could be exploited in organic semiconductors or photovoltaic materials.

In the context of current market trends, there is growing demand for specialized heterocyclic compounds like 1-2-(5-nitrofuran-2-yl)ethylcyclopropan-1-amine. The global market for fine chemicals and pharmaceutical intermediates continues to expand, driven by increasing R&D investments in drug discovery and development. This compound, with its unique combination of structural features, is well-positioned to serve as a valuable intermediate in these growing sectors.

Safety considerations for handling 1-2-(5-nitrofuran-2-yl)ethylcyclopropan-1-amine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when working with this chemical, including gloves and eye protection. Storage recommendations typically suggest keeping the compound in a cool, dry place away from strong oxidizing agents, in line with general practices for nitroaromatic compounds.

The future research directions for 1-2-(5-nitrofuran-2-yl)ethylcyclopropan-1-amine are likely to focus on several key areas. These include further exploration of its biological activity profile, optimization of synthetic routes for large-scale production, and investigation of its potential as a precursor for more complex molecular architectures. The compound's unique structural features make it a promising candidate for fragment-based drug discovery approaches, which are gaining popularity in modern medicinal chemistry.

From a regulatory perspective, 1-2-(5-nitrofuran-2-yl)ethylcyclopropan-1-amine is currently not subject to significant restrictions, making it accessible for research purposes. However, researchers should stay informed about evolving regulations concerning nitrofuran derivatives, as regulatory frameworks continue to develop in response to new scientific findings and safety assessments.

In conclusion, 1-2-(5-nitrofuran-2-yl)ethylcyclopropan-1-amine (CAS No. 2229318-40-3) represents an intriguing chemical entity with potential applications across multiple scientific disciplines. Its combination of cyclopropylamine and 5-nitrofuran moieties offers unique opportunities for research in medicinal chemistry, materials science, and beyond. As scientific understanding of this compound continues to grow, it may well emerge as an important building block for future innovations in these fields.